4-{[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 4-bromobenzoate

• Molecular Formula: C20H15BrN2O4S
• Molecular Weight: 459.3 g/mol
• IUPAC Name: 4-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-ynyl 4-bromobenzoate
• InChI: InChI=1S/C20H15BrN2O4S/c1-25-17-7-3-2-6-16(17)18-22-23-20(27-18)28-13-5-4-12-26-19(24)14-8-10-15(21)11-9-14/h2-3,6-11H,12-13H2,1H3
• InChI Key: GBCGTBZYTAVDGE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN=C(O2)SCC#CCOC(=O)C3=CC=C(C=C3)Br

Description

4-{[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 4-bromobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties and has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 4-{[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 4-bromobenzoate involves the inhibition of specific enzymes and proteins in the body. This inhibition leads to the suppression of cancer cell growth, inflammation, and microbial activity.
Biochemical and Physiological Effects:
The compound has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation in the body, and inhibit microbial growth. The compound has also been found to have neuroprotective effects and may have potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The compound 4-{[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 4-bromobenzoate has several advantages for lab experiments. It is stable and easy to handle, making it an ideal compound for in vitro studies. However, its low solubility in water can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-{[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 4-bromobenzoate. These include further studies on its potential use in the treatment of cancer, inflammation, and microbial infections. The compound's neuroprotective effects also warrant further investigation for its potential use in the treatment of neurodegenerative diseases. Additionally, the development of more soluble derivatives of the compound may expand its potential applications in scientific research.
Conclusion:
In conclusion, 4-{[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 4-bromobenzoate is a unique chemical compound that has gained significant attention in the scientific community. Its potential applications in the treatment of cancer, inflammation, and microbial infections, as well as its neuroprotective effects, make it a promising compound for further study. The synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions of the compound have been discussed in this paper.

Synthesis Methods

The synthesis of 4-{[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 4-bromobenzoate involves a multi-step process that requires expertise in organic chemistry. The synthesis method involves the reaction of 5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-thiol with 2-butyn-1-ol in the presence of a base. The resulting product is then reacted with 4-bromobenzoic acid to obtain the final product.

Scientific Research Applications

The compound 4-{[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-2-butynyl 4-bromobenzoate has been extensively studied for its potential applications in scientific research. It has been found to exhibit anticancer, anti-inflammatory, and antimicrobial properties. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases.